Cas no 863001-24-5 (2-(4,6-dichloro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(4,6-dichloro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 863001-24-5
• MF: C₁₆H₁₂Cl₂N₂S
• MW: 335.250880241394
• CID: 6039161
• PubChem ID: 7110139
• Update Time: 2025-06-13

2-(4,6-dichloro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 2-(4,6-dichloro-2-benzothiazolyl)-1,2,3,4-tetrahydro-
• 4,6-dichloro-2-(3,4-dihydroisoquinolin-2(1H)-yl)benzo[d]thiazole
• AKOS024591248
• 863001-24-5
• AB00671030-01
• F0647-0198
• 4,6-dichloro-2-(3,4-dihydro-1H-isoquinolin-2-yl)-1,3-benzothiazole

• Inchi： 1S/C16H12Cl2N2S/c17-12-7-13(18)15-14(8-12)21-16(19-15)20-6-5-10-3-1-2-4-11(10)9-20/h1-4,7-8H,5-6,9H2
• InChI Key： YAZUOPFCMCHTNQ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1C1=NC2=C(Cl)C=C(Cl)C=C2S1

Computed Properties

• Exact Mass: 334.0098250g/mol
• Monoisotopic Mass: 334.0098250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 490.6±55.0 °C(Predicted)
• pka: 1.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(4,6-dichloro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline

2-(4,6-Dichloro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 863001-24-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 2-(4,6-dichloro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 863001-24-5) stands out as a compound of significant interest. This heterocyclic molecule, characterized by its benzothiazole and tetrahydroisoquinoline moieties, has garnered attention for its potential applications in medicinal chemistry and material science. Researchers and industry professionals alike are increasingly exploring its properties, driven by its unique structural features and functional versatility.

The compound's dichloro-substituted benzothiazole core is a key structural element, often associated with bioactivity in pharmaceutical compounds. This moiety is known to enhance binding affinity and metabolic stability, making it a valuable scaffold in drug discovery. Meanwhile, the tetrahydroisoquinoline fragment contributes to the molecule's rigidity and potential interactions with biological targets. Such combinations are frequently investigated for their roles in modulating enzyme activity or receptor binding, aligning with current trends in targeted drug design and small-molecule therapeutics.

Recent advancements in high-throughput screening and computational chemistry have further propelled interest in CAS 863001-24-5. Researchers are leveraging tools like molecular docking and QSAR modeling to predict its interactions with proteins or nucleic acids. These approaches are particularly relevant in the context of drug repurposing, a hot topic in the pharmaceutical industry, where existing compounds are evaluated for new therapeutic applications. The compound's structural complexity also makes it a candidate for studies in fluorescence labeling or molecular probes, given the optical properties often associated with benzothiazole derivatives.

From a synthetic perspective, 2-(4,6-dichloro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline presents intriguing challenges and opportunities. Chemists are exploring efficient routes to its synthesis, with a focus on green chemistry principles to minimize environmental impact. Methods such as catalytic C-H activation or microwave-assisted synthesis are being investigated to improve yield and selectivity. These efforts resonate with broader industry shifts toward sustainable chemical production, a priority for modern laboratories and manufacturers.

In addition to its pharmaceutical potential, this compound has sparked interest in materials science. The benzothiazole unit is a common motif in organic electronics, particularly in the development of OLEDs (organic light-emitting diodes) and photovoltaic materials. Researchers are examining whether CAS 863001-24-5 could contribute to advancements in these areas, given its conjugated system and potential charge-transport properties. Such applications align with global demands for energy-efficient technologies and renewable energy solutions.

As the scientific community continues to explore 2-(4,6-dichloro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline, questions about its structure-activity relationships and mechanistic pathways remain active areas of investigation. Collaborative efforts between academia and industry are essential to unlock its full potential, whether in drug development or advanced materials. With its multifaceted applications and relevance to cutting-edge research, this compound exemplifies the intersection of chemistry, biology, and technology in the 21st century.